Cas no 207850-76-8 (4-(2-Methylphenyl)nicotinic acid)

• Product Name: 4-(2-Methylphenyl)nicotinic acid
• CAS No: 207850-76-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD18207544
• CID: 2840873
• Update Time: 2025-08-05

4-(2-Methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylphenyl)nicotinic acid

• MDL： MFCD18207544
• Inchi： 1S/C13H11NO2/c1-9-4-2-3-5-10(9)11-6-7-14-8-12(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： IOHYKGWYACXFHG-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1C1C=CC=CC=1C)=O

Additional information on 4-(2-Methylphenyl)nicotinic acid

Recent Advances in the Study of 4-(2-Methylphenyl)nicotinic acid (CAS: 207850-76-8)

4-(2-Methylphenyl)nicotinic acid (CAS: 207850-76-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research briefing provides an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-(2-Methylphenyl)nicotinic acid is its identification as a scaffold for designing small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization.

In addition to its anti-inflammatory potential, 4-(2-Methylphenyl)nicotinic acid has also been investigated for its role in cancer therapy. A recent preprint article on bioRxiv reported that this compound, when conjugated with a platinum-based moiety, showed enhanced cytotoxicity against certain cancer cell lines, including breast and lung cancer. The study emphasized the compound's ability to disrupt mitochondrial function and induce apoptosis, suggesting its utility as a chemotherapeutic agent. However, further in vivo studies are required to assess its efficacy and safety profiles.

The synthesis and characterization of 4-(2-Methylphenyl)nicotinic acid have also been refined in recent years. A 2022 publication in Organic Process Research & Development detailed an improved synthetic route that yields higher purity and scalability, addressing previous challenges in large-scale production. This advancement is critical for facilitating its use in preclinical and clinical studies, as well as in industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-Methylphenyl)nicotinic acid and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be thoroughly investigated. Future research directions may include structural modifications to enhance pharmacokinetic properties and the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, 4-(2-Methylphenyl)nicotinic acid (CAS: 207850-76-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual potential as an anti-inflammatory and anticancer agent, coupled with recent advancements in synthesis and characterization, underscores its value as a focal point for ongoing research. Continued efforts to address existing challenges will be essential for unlocking its full therapeutic potential.